4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C21H24N2O5S3/c24-30(25)16-2-1-12-23(30)18-7-9-21(10-8-18)31(26,27)22(17-19-5-3-14-28-19)13-11-20-6-4-15-29-20/h3-10,14-15H,1-2,11-13,16-17H2
• InChI Key: FKBAOMKQNDRPBV-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)N(CCC3=CC=CS3)CC4=CC=CO4
• Molecular Formula: C21H24N2O5S3
• Molecular Weight: 480.6 g/mol

Description

4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H24N2O5S3 and its molecular weight is 480.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization in Medicinal Chemistry

• Novel benzenesulfonamide derivatives, including those structurally similar to the queried compound, have been synthesized and characterized for potential therapeutic applications. These compounds exhibit a range of biological activities, including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties (Küçükgüzel et al., 2013).
• Additional research has focused on the synthesis and characterization of related compounds for antimicrobial applications. These studies involve the development of complex molecular structures, demonstrating the versatility of benzenesulfonamide derivatives in medicinal chemistry (El-Gaby et al., 2018).

Applications in Anticancer Research

• Benzenesulfonamide derivatives have been synthesized and evaluated for their anticancer properties. These compounds were tested against various human cancer cell lines, showing potential as anticancer agents (Kumar et al., 2015).
• In another study, compounds structurally similar to the queried molecule were evaluated for their ability to inhibit human carbonic anhydrase, an enzyme implicated in tumorigenesis. Some derivatives showed strong inhibition, highlighting their potential in anticancer research (Gul et al., 2016).

Potential in Antimicrobial and Antiviral Therapies

• Research on benzenesulfonamide derivatives has also explored their antimicrobial activity. The synthesized compounds were tested against various bacteria and fungi, showing promising results in combating microbial infections (Sarvaiya et al., 2019).
• Some derivatives have shown modest inhibition of HCV NS5B RdRp activity, indicating potential use in antiviral therapies (Küçükgüzel et al., 2013).

Structural and Molecular Studies

• Molecular structures of benzenesulfonamide derivatives have been extensively studied, revealing important intermolecular interactions. These studies contribute to a better understanding of the molecular properties and potential applications of these compounds (Bats et al., 2001).